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Roxatidine-d10 Hemioxalate Roxatidine-d10 Hemioxalate
Brand Name: Vulcanchem
CAS No.: 1794756-35-6
VCID: VC0127805
InChI: InChI=1S/C17H26N2O3.C2H2O4/c20-14-17(21)18-8-5-11-22-16-7-4-6-15(12-16)13-19-9-2-1-3-10-19;3-1(4)2(5)6/h4,6-7,12,20H,1-3,5,8-11,13-14H2,(H,18,21);(H,3,4)(H,5,6)/i1D2,2D2,3D2,9D2,10D2;
SMILES: C1CCN(CC1)CC2=CC(=CC=C2)OCCCNC(=O)CO.C(=O)(C(=O)O)O
Molecular Formula: C19H28N2O7
Molecular Weight: 406.501

Roxatidine-d10 Hemioxalate

CAS No.: 1794756-35-6

Reference Standards

VCID: VC0127805

Molecular Formula: C19H28N2O7

Molecular Weight: 406.501

Roxatidine-d10 Hemioxalate - 1794756-35-6

CAS No. 1794756-35-6
Product Name Roxatidine-d10 Hemioxalate
Molecular Formula C19H28N2O7
Molecular Weight 406.501
IUPAC Name N-[3-[3-[(2,2,3,3,4,4,5,5,6,6-decadeuteriopiperidin-1-yl)methyl]phenoxy]propyl]-2-hydroxyacetamide;oxalic acid
Standard InChI InChI=1S/C17H26N2O3.C2H2O4/c20-14-17(21)18-8-5-11-22-16-7-4-6-15(12-16)13-19-9-2-1-3-10-19;3-1(4)2(5)6/h4,6-7,12,20H,1-3,5,8-11,13-14H2,(H,18,21);(H,3,4)(H,5,6)/i1D2,2D2,3D2,9D2,10D2;
Standard InChIKey SRDQKICJPUSODU-WPDGUVEOSA-N
SMILES C1CCN(CC1)CC2=CC(=CC=C2)OCCCNC(=O)CO.C(=O)(C(=O)O)O
Synonyms 2-Hydroxy-N-[3-[3-(1-(piperidinyl-d10)methyl)phenoxy]propyl]acetamide Ethanedioate;
Last Modified Aug 20 2021
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